Cas no 95172-45-5 (4H-Pyrido[1,2-a]pyrimidine-3-carboxylic acid, 7-iodo-4-oxo-, ethyl ester)

• Product Name: 4H-Pyrido[1,2-a]pyrimidine-3-carboxylic acid, 7-iodo-4-oxo-, ethyl ester
• CAS No: 95172-45-5
• MF: C₁₁H₉IN₂O₃
• MW: 344.105234861374
• CID: 1986116
• PubChem ID: 22397174
• Update Time: 2025-04-21

4H-Pyrido[1,2-a]pyrimidine-3-carboxylic acid, 7-iodo-4-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrido[1,2-a]pyrimidine-3-carboxylic acid, 7-iodo-4-oxo-, ethyl ester
• Ethyl 7-iodo-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylate
• SCHEMBL6284331
• 7-Iodo-4H-pyrido[1,2-a]pyrimidine-4-oxo-3-carboxylic acid ethyl ester
• CXZBLFHSHWASLB-UHFFFAOYSA-N
• 95172-45-5

• Inchi： 1S/C11H9IN2O3/c1-2-17-11(16)8-5-13-9-4-3-7(12)6-14(9)10(8)15/h3-6H,2H2,1H3
• InChI Key： CXZBLFHSHWASLB-UHFFFAOYSA-N
• SMILES： IC1C=CC2=NC=C(C(=O)OCC)C(N2C=1)=O

Computed Properties

• Exact Mass: 343.96579Da
• Monoisotopic Mass: 343.96579Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 59Ų